Cas no 1806980-98-2 (2-Bromo-4-fluoropyridine-3-acetonitrile)

• Product Name: 2-Bromo-4-fluoropyridine-3-acetonitrile
• CAS No: 1806980-98-2
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• CID: 4900770
• Update Time: 2025-10-29

2-Bromo-4-fluoropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoropyridine-3-acetonitrile

• Inchi： 1S/C7H4BrFN2/c8-7-5(1-3-10)6(9)2-4-11-7/h2,4H,1H2
• InChI Key： YNWLEFQPOKPCES-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)F)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-4-fluoropyridine-3-acetonitrile

2-Bromo-4-fluoropyridine-3-acetonitrile (CAS No. 1806980-98-2): An Overview

2-Bromo-4-fluoropyridine-3-acetonitrile (CAS No. 1806980-98-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo group, a fluoro group, and a cyano group attached to a pyridine ring. These functional groups endow the molecule with a range of chemical properties that make it an attractive candidate for various applications, particularly in drug discovery and development.

The synthesis of 2-Bromo-4-fluoropyridine-3-acetonitrile has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the reaction of 4-fluoropyridine-3-carbonitrile with bromine in the presence of a suitable solvent and catalyst. This method yields high purity and good yields, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its application in various research and industrial settings.

In terms of its chemical properties, 2-Bromo-4-fluoropyridine-3-acetonitrile exhibits notable reactivity and stability. The bromo group can be readily substituted in various reactions, such as nucleophilic substitution and cross-coupling reactions, which are essential for the synthesis of more complex molecules. The fluoro group imparts unique electronic properties to the molecule, influencing its reactivity and biological activity. The cyano group, on the other hand, can be converted into other functional groups through various chemical transformations, further expanding its utility.

Recent research has highlighted the potential of 2-Bromo-4-fluoropyridine-3-acetonitrile as a building block for the development of novel pharmaceuticals. For instance, studies have shown that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines. The bromo and fluoro substituents play a crucial role in modulating the biological activity of these derivatives, making them promising candidates for further investigation in oncology.

Beyond oncology, 2-Bromo-4-fluoropyridine-3-acetonitrile has also shown promise in other therapeutic areas. For example, researchers have explored its use as an intermediate in the synthesis of compounds with anti-inflammatory properties. The ability to fine-tune the structure of this compound through strategic modifications allows for the optimization of its pharmacological profile, enhancing its potential as a therapeutic agent.

The structural versatility of 2-Bromo-4-fluoropyridine-3-acetonitrile also makes it an attractive candidate for use in chemical biology studies. Its ability to interact with specific biological targets can provide valuable insights into molecular mechanisms underlying various diseases. For instance, studies have demonstrated that certain derivatives of this compound can selectively inhibit key enzymes involved in signal transduction pathways, offering new avenues for therapeutic intervention.

In addition to its applications in drug discovery and development, 2-Bromo-4-fluoropyridine-3-acetonitrile has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of functional materials with applications in electronics and optoelectronics. For example, researchers have explored the use of this compound as a building block for organic semiconductors and light-emitting diodes (LEDs), highlighting its potential beyond traditional pharmaceutical applications.

The environmental impact of 2-Bromo-4-fluoropyridine-3-acetonitrile is another important consideration. Recent studies have focused on developing greener synthetic methods to reduce the environmental footprint associated with its production. These efforts include the use of environmentally benign solvents and catalysts, as well as process optimization to minimize waste generation. Such advancements not only contribute to sustainable chemistry practices but also enhance the overall viability of this compound for industrial applications.

In conclusion, 2-Bromo-4-fluoropyridine-3-acetonitrile (CAS No. 1806980-98-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and chemical properties make it an invaluable tool in medicinal chemistry, pharmaceutical research, materials science, and chemical biology. Ongoing research continues to uncover new applications and optimize existing ones, solidifying its position as a key player in modern scientific advancements.